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Compound Name: Dibutyldiethyltin-d18

Cat. No.: B15554952

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyldiethyltin-d18 is a deuterated analogue of dibutyldiethyltin, an organotin compound.

Organotin compounds are characterized by the presence of at least one tin-carbon bond.

Dibutyldiethyltin-d18 is specifically designed for use as an internal standard in quantitative

bioanalytical studies.[1][2][3] The incorporation of 18 deuterium atoms on the butyl groups

provides a distinct mass shift, allowing for its differentiation from the non-labeled analyte in

mass spectrometry, while maintaining nearly identical chemical and physical properties.[3][4]

This characteristic is crucial for correcting variations during sample preparation and analysis,

thereby enhancing the accuracy and precision of quantitative methods.[1][5] This guide

provides a comprehensive overview of its structure, properties, synthesis, analytical

characterization, and applications, with a focus on its role in drug development and toxicology

research.

Chemical Structure and Properties
Dibutyldiethyltin-d18 is a tetraorganotin compound with two ethyl groups and two

perdeuterated butyl groups covalently bonded to a central tin atom.
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Chemical Formula: C₁₂H₁₀D₁₈Sn

Molecular Weight: 309.17 g/mol

Appearance: Typically a colorless oil.

Solubility: Soluble in organic solvents.

The structure of Dibutyldiethyltin-d18 is depicted below:

Caption: Chemical structure of Dibutyldiethyltin-d18.

Synthesis
The synthesis of isotopically labeled organotin compounds can be achieved through various

established organometallic reactions.[6][7][8] A common approach involves the use of Grignard

reagents with a deuterated alkyl source. A plausible synthetic route for Dibutyldiethyltin-d18 is

outlined below.

Dibutyldichlorotin
(Bu₂SnCl₂)
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Caption: Plausible synthetic pathway for Dibutyldiethyltin-d18.

This process would involve the reaction of a suitable starting material, such as

dibutyldichlorotin, with a deuterated Grignard reagent, followed by further reactions to introduce

the ethyl groups.[8][9] Purification is typically achieved by distillation or chromatography.

Analytical Characterization
Mass Spectrometry (MS)
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Mass spectrometry is a primary technique for the analysis of Dibutyldiethyltin-d18, especially

when used as an internal standard.[10][11] Due to the presence of multiple tin isotopes, the

mass spectra of organotin compounds exhibit characteristic isotopic patterns. In tandem MS

(MS/MS), specific fragmentation patterns are monitored.

Parameter Description

Ionization Mode

Electrospray Ionization (ESI) or Electron

Ionization (EI) after derivatization for GC-MS.

[10][12]

Parent Ion (M+H)⁺ m/z ~309 (reflecting the deuteration)

Major Fragments
Loss of butyl-d9 group (-C₄D₉), loss of ethyl

group (-C₂H₅)

Table 1: Mass Spectrometric Parameters for Dibutyldiethyltin-d18.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for confirming the structure of Dibutyldiethyltin-d18 and

verifying the position and extent of deuterium incorporation.[13][14][15]

Nucleus
Expected Chemical Shift (δ)

Range (ppm)
Key Features

¹H NMR 0.8 - 1.6

Signals corresponding to the

ethyl groups. Absence of

signals for butyl protons

confirms deuteration.

¹³C NMR 10 - 30

Signals for the ethyl and butyl

carbons. C-D couplings may

be observed.

¹¹⁹Sn NMR -20 to +20

A single resonance, with

chemical shift dependent on

the solvent and coordination

number.[15][16]
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Table 2: Expected NMR Data for Dibutyldiethyltin-d18.

Application in Quantitative Bioanalysis
The primary application of Dibutyldiethyltin-d18 is as an internal standard for the

quantification of the parent compound, dibutyldiethyltin, or other related organotins in complex

matrices such as plasma, urine, or tissue homogenates.[1][2]

Biological Sample
(e.g., Plasma)

Spike with
Dibutyldiethyltin-d18 (IS)

Sample Preparation
(e.g., Protein Precipitation, LLE)

LC-MS/MS Analysis

Quantification
(Analyte/IS Ratio)

Concentration of
Analyte
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Caption: Workflow for using Dibutyldiethyltin-d18 as an internal standard.
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The use of a stable isotope-labeled internal standard is considered the gold standard in

quantitative mass spectrometry as it effectively compensates for variability in extraction

recovery, matrix effects (ion suppression or enhancement), and instrument response.[3][4][5]

Toxicology and Metabolism of Dibutyldiethyltin
While Dibutyldiethyltin-d18 is used in analytical applications, the toxicological properties of its

non-deuterated counterpart are of significant interest in drug development and environmental

science. Dibutyltin (DBT) compounds are known to be toxic, with effects on the immune

system, liver, and nervous system.[17][18][19]

In vitro studies on neuroblastoma cells have shown that DBT can induce cytotoxicity at low

micromolar concentrations.[17][18] The mechanisms of toxicity are thought to involve the

induction of oxidative stress, mitochondrial membrane potential changes, and ultimately

apoptosis.[17][19]
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Caption: Simplified proposed toxicity pathway for Dibutyltin.

Metabolically, organotin compounds can undergo dealkylation in the liver.[20] The specific

metabolic fate of dibutyldiethyltin would likely involve the sequential removal of the ethyl and

butyl groups.

Experimental Protocols
Protocol 1: Quantification of Dibutyldiethyltin in Plasma
by LC-MS/MS
This protocol describes a general method for the quantification of dibutyldiethyltin in a plasma

matrix using Dibutyldiethyltin-d18 as an internal standard.

Preparation of Standards and Internal Standard Stock Solutions:

Prepare a 1 mg/mL stock solution of dibutyldiethyltin (analyte) in methanol.

Prepare a 1 mg/mL stock solution of Dibutyldiethyltin-d18 (internal standard, IS) in

methanol.

Serially dilute the analyte stock solution to prepare calibration standards.

Prepare a working IS solution at an appropriate concentration (e.g., 100 ng/mL) in

methanol.

Sample Preparation (Protein Precipitation):[4]

To 100 µL of plasma sample, calibration standard, or quality control sample in a

microcentrifuge tube, add 20 µL of the working IS solution.

Vortex for 10 seconds.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

LC System: A standard HPLC or UPLC system.

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic

acid.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.

Ionization: Positive Electrospray Ionization (ESI+).

MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte

and the IS.

Protocol 2: In Vitro Cytotoxicity Assay
This protocol outlines a method to assess the cytotoxicity of dibutyldiethyltin using a human cell

line (e.g., neuroblastoma cells) and a cell viability reagent.[17][18]

Cell Culture:

Culture human neuroblastoma cells (e.g., SH-SY5Y) in appropriate media and conditions

(e.g., 37°C, 5% CO₂).

Assay Procedure:

Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere

overnight.

Prepare serial dilutions of dibutyldiethyltin in cell culture medium.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23534342/
https://pubs.acs.org/doi/abs/10.1021/jf3050186
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the old medium and add 100 µL of the medium containing different

concentrations of the test compound to the wells. Include a vehicle control (e.g., DMSO)

and a positive control.

Incubate the plate for 24 or 48 hours.

Add a cell viability reagent (e.g., MTT, PrestoBlue) according to the manufacturer's

instructions.

Incubate for the recommended time.

Measure the absorbance or fluorescence using a plate reader.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Plot the percentage of viability against the log of the compound concentration.

Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-

linear regression analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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